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Compound of Interest

Compound Name: Ganoderenic acid C

Cat. No.: B1139599

Ganoderenic Acid C: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ganoderenic acid C is a lanostane-type triterpenoid isolated from the medicinal mushroom
Ganoderma lucidum. This fungus has a long-standing history in traditional medicine, and its
therapeutic properties are largely attributed to a diverse array of bioactive compounds,
including a significant class of triterpenoids known as ganoderic and ganoderenic acids. These
compounds are of considerable interest to the scientific community due to their wide range of
pharmacological activities, including anti-inflammatory, anti-tumor, and immunomodulatory
effects. This technical guide provides an in-depth overview of Ganoderenic acid C, covering
its chemical identity, detailed experimental protocols for its isolation and characterization, and
insights into its biological activities and associated signaling pathways.

Chemical and Physical Properties

Ganoderenic acid C is a tetracyclic triterpenoid that is one of the many bioactive constituents
of Ganoderma lucidum. The following table summarizes its key chemical identifiers and
properties.[1][2][3]
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Property Value Reference
CAS Number 100665-42-7 [1][2][3]
Molecular Formula C30H4407 [1][3]
Molecular Weight 516.7 g/mol [11[3]

(3B,7B,150,20E)-3,7,15-
IUPAC Name trihydroxy-11,23-dioxo-lanosta-  [1][3]
8,20(22)-dien-26-oic acid

DIEUZIPSDUGWLD-
InChl Key [1]
OHKNMCQLSA-N

Appearance Solid [2]
Solubility Soluble in Methanol [11[2]
Source Ganoderma lucidum [1][2]

Experimental Protocols

The isolation and structural elucidation of Ganoderenic acid C involve a multi-step process, as
originally described by Komoda et al. in 1985 and further refined in subsequent studies.[4]

Extraction and Isolation

This protocol describes a common procedure for extracting and isolating Ganoderenic acid C
from Ganoderma lucidum fruiting bodies.[1][2][4][5]

Materials and Reagents:

Dried and powdered Ganoderma lucidum fruiting bodies

95% Ethanol

Methylene Chloride (or Chloroform)

Sodium Bicarbonate (NaHCO3)
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e Hydrochloric Acid (HCI)

e Anhydrous Sodium Sulfate

 Silica Gel (200-300 mesh)

» Reversed-Phase C18 resin

e Solvents for chromatography (e.g., Chloroform, Acetone, Methanol, Water)
o Acetonitrile (HPLC grade)

o Acetic Acid (HPLC grade)

Procedure:

» Extraction:

o Macerate 1 kg of powdered Ganoderma lucidum with 10 L of 95% ethanol at room
temperature for 24 hours with occasional stirring.[1]

o Filter the mixture and repeat the extraction process on the residue two more times to
maximize the yield.[4]

o Combine the ethanolic extracts and concentrate them under reduced pressure using a
rotary evaporator at a temperature not exceeding 50°C to obtain the crude extract.[1][5]

e Solvent Partitioning:

o Suspend the crude extract in distilled water and perform a liquid-liquid extraction with an
equal volume of methylene chloride three times.[1][4]

o Combine the organic layers and wash with a 5% (w/v) sodium bicarbonate aqueous
solution to separate acidic triterpenoids.[4]

o Acidify the aqueous sodium bicarbonate layer with HCI to a pH of 2-3 and re-extract with
methylene chloride.[4]
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o Dry the final organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent
to yield a triterpenoid-enriched fraction.[4]

o Chromatographic Purification:

o Silica Gel Column Chromatography: Dissolve the triterpenoid-enriched fraction in a
minimal amount of chloroform and apply it to a silica gel column. Elute the column with a
gradient of chloroform and acetone.[2][6] Monitor the collected fractions by Thin Layer
Chromatography (TLC).

o Reversed-Phase C18 Column Chromatography: Combine the fractions containing
Ganoderenic acid C and further purify them on a C18 reversed-phase column using a
gradient of methanol and water.[1][6]

o Preparative High-Performance Liquid Chromatography (HPLC): For the final purification
step to achieve high purity, use a preparative HPLC system with a C18 column. A mobile
phase consisting of a gradient of acetonitrile and 0.1% aqueous acetic acid is employed,
with detection at 252 nm.[1][6]

o Crystallization:
o Dissolve the purified Ganoderenic acid C fraction in a minimal amount of hot methanol.
o Allow the solution to cool slowly to promote crystallization.

o Collect the crystals by filtration, wash with a small amount of cold methanol, and dry under
vacuum.[1]

Structural Elucidation

The structure of Ganoderenic acid C is confirmed using spectroscopic methods.
Mass Spectrometry (MS):

« lonization Mode: Both positive and negative ion modes can be used, with negative mode
often providing a strong signal for the deprotonated molecule [M-H]~.[7]

e Expected m/z: [M-H]~ at m/z 513.3 and [M+H]* at m/z 515.3.[7]
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e Fragmentation: Common fragmentation pathways include the neutral loss of water (H20) and
carbon dioxide (CO2).[7][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e A combination of 1D (*H and 3C) and 2D (COSY, HSQC, HMBC) NMR experiments are
necessary for the complete and unambiguous assignment of all proton and carbon signals.

[°]

o Sample Preparation: 5-10 mg of the purified compound is dissolved in 0.5-0.6 mL of a
deuterated solvent (e.g., deuterated methanol).[9]

e Spectra are acquired on a high-field NMR spectrometer (400 MHz or higher).[9]

Biological Activity and Signaling Pathways

While research specifically on Ganoderenic acid C is ongoing, studies on the broader class of
ganoderic acids have revealed their significant biological activities, particularly their anti-cancer
and anti-inflammatory effects. Ganoderenic acid C itself has been shown to be cytotoxic to
H460 cancer cells with an IC50 of 93 puM.[10]

The therapeutic effects of ganoderic acids are attributed to their ability to modulate key cellular
signaling pathways, including the NF-kB and MAPK pathways, and to induce apoptosis.[10][11]

Proposed Signaling Pathway for Ganoderic Acid-
Induced Apoptosis

The diagram below illustrates a potential mechanism by which ganoderic acids, including
Ganoderenic acid C, may induce apoptosis in cancer cells. This is often a mitochondria-
mediated pathway.[3][10][12]
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Caption: Proposed mechanism of ganoderic acid-induced apoptosis.

This pathway highlights the upregulation of the pro-apoptotic protein Bax and the
downregulation of the anti-apoptotic protein Bcl-2, leading to the release of cytochrome ¢ from
the mitochondria. This, in turn, activates a caspase cascade, culminating in programmed cell
death.[10][11][12]

Conclusion

Ganoderenic acid C is a promising bioactive compound from Ganoderma lucidum with
demonstrated cytotoxic effects against cancer cells. The detailed protocols provided in this
guide for its isolation and characterization will aid researchers in further investigating its
therapeutic potential. Understanding its interaction with cellular signaling pathways is crucial for
the development of novel drugs and therapies. Further research is warranted to fully elucidate
the specific mechanisms of action of Ganoderenic acid C and to explore its full therapeutic
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1139599?utm_src=pdf-body-img
https://www.benchchem.com/pdf/Ganoderenic_Acid_C_An_In_depth_Technical_Guide_to_its_Interaction_with_Cellular_Pathways.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3546526/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5795599/
https://www.benchchem.com/product/b1139599?utm_src=pdf-body
https://www.benchchem.com/product/b1139599?utm_src=pdf-body
https://www.benchchem.com/product/b1139599?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exp!oratpry

Check Availability & Pricing

References

. benchchem.com [benchchem.com]
. benchchem.com [benchchem.com]
. researchgate.net [researchgate.net]
. benchchem.com [benchchem.com]
. benchchem.com [benchchem.com]
. benchchem.com [benchchem.com]

. benchchem.com [benchchem.com]

°
o) ~ (o)) )] EaN w N -

. Development of a Rapid and Confirmatory Method to Identify Ganoderic Acids in
Ganoderma Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]

e 9. benchchem.com [benchchem.com]
e 10. benchchem.com [benchchem.com]

» 11. Apoptotic and Immune Restoration Effects of Ganoderic Acids Define a New Prospective
for Complementary Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]

e 12. Anticancer Activity of Ganoderic Acid DM: Current Status and Future Perspective - PMC
[pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Ganoderenic acid C CAS number and chemical
identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139599#ganoderenic-acid-c-cas-number-and-
chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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